2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile

• Molecular Formula: C25H20ClN3OS2
• Molecular Weight: 478 g/mol
• IUPAC Name: 2-[2-(2-chlorophenothiazin-10-yl)-2-oxoethyl]sulfanyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C25H20ClN3OS2/c26-18-10-11-23-21(13-18)29(20-8-4-5-9-22(20)32-23)24(30)15-31-25-17(14-27)12-16-6-2-1-3-7-19(16)28-25/h4-5,8-13H,1-3,6-7,15H2
• InChI Key: MWMBEFNRRRKTDU-UHFFFAOYSA-N
• SMILES: C1CCC2=C(CC1)N=C(C(=C2)C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl
• Canonical SMILES: C1CCC2=CC(=C(N=C2CC1)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C#N

Description

2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile is a compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile involves the generation of reactive oxygen species (ROS) upon exposure to light. These ROS then cause damage to cellular components, leading to cell death. This mechanism of action makes this compound a potential candidate for use in photodynamic therapy.
Biochemical and Physiological Effects:
Studies have shown that 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile has a variety of biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to have antitumor activity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile in lab experiments is its potential use as a photosensitizer in photodynamic therapy. Another advantage is its antimicrobial and antifungal properties, which make it a potential candidate for use in the development of new antibiotics and antifungal agents.
One limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can cause damage to normal cells in addition to cancer cells. Another limitation is the need for exposure to light for its mechanism of action, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile. One direction is the development of new photosensitizers for use in photodynamic therapy. Another direction is the development of new antibiotics and antifungal agents based on the antimicrobial and antifungal properties of this compound. Additionally, further studies are needed to determine the potential toxicity of this compound and its effects on normal cells.

Synthesis Methods

The synthesis of 2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile involves the reaction of 2-chloro-10H-phenothiazine with 2-mercaptoacetic acid to form 2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethylsulfanylacetic acid. This intermediate is then reacted with 2-amino-4,5,6,7-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile to form the final product.

Scientific Research Applications

2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile has been studied for its potential applications in various fields of scientific research. It has been found to have antimicrobial, antifungal, and antitumor properties. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy, which is a treatment for cancer.